Cas no 1849348-44-2 (4-fluoro-2,2-dimethylbutan-1-amine)

• Product Name: 4-fluoro-2,2-dimethylbutan-1-amine
• CAS No: 1849348-44-2
• MF: C₆H₁₄FN
• MW: 119.180465221405
• CID: 6016965
• PubChem ID: 129034285
• Update Time: 2025-05-19

4-fluoro-2,2-dimethylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2,2-dimethylbutan-1-amine
• 1-Butanamine, 4-fluoro-2,2-dimethyl-
• EN300-1828078
• SCHEMBL18744217
• 1849348-44-2

• Inchi： 1S/C6H14FN/c1-6(2,5-8)3-4-7/h3-5,8H2,1-2H3
• InChI Key： RSTMXEXDZQLYFW-UHFFFAOYSA-N
• SMILES： C(N)C(C)(C)CCF

Computed Properties

• Exact Mass: 119.111027613g/mol
• Monoisotopic Mass: 119.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 61.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.871±0.06 g/cm3(Predicted)
• Boiling Point: 134.4±15.0 °C(Predicted)
• pka: 10.21±0.15(Predicted)

Additional information on 4-fluoro-2,2-dimethylbutan-1-amine

Introduction to 4-fluoro-2,2-dimethylbutan-1-amine (CAS No. 1849348-44-2)

4-fluoro-2,2-dimethylbutan-1-amine is a fluorinated amine compound with the CAS registry number 1849348-44-2. This compound belongs to the class of organofluorine compounds, which have gained significant attention in recent years due to their unique chemical properties and wide-ranging applications in various fields. The structure of 4-fluoro-2,2-dimethylbutan-1-amine consists of a butane backbone with a fluorine atom at the fourth position and two methyl groups attached to the second carbon. This specific arrangement imparts the compound with distinct electronic and steric properties, making it a valuable molecule in both academic research and industrial applications.

Recent studies have highlighted the potential of fluorinated amines like 4-fluoro-2,2-dimethylbutan-1-amine in drug discovery and development. The introduction of a fluorine atom into organic molecules is known to enhance their pharmacokinetic properties, such as bioavailability and metabolic stability. For instance, researchers have explored the use of this compound as a building block for synthesizing bioactive molecules with improved therapeutic indices. Its ability to participate in various nucleophilic substitutions and amide bond formations makes it an ideal candidate for constructing complex molecular architectures.

In addition to its role in medicinal chemistry, 4-fluoro-2,2-dimethylbutan-1-amines have also found applications in materials science. The compound's unique electronic properties make it suitable for use in the synthesis of advanced polymers and materials with tailored functionalities. Recent advancements in polymer chemistry have demonstrated how fluorinated amines can be incorporated into polymeric systems to enhance their thermal stability and mechanical properties.

The synthesis of CAS No. 1849348-44-2 involves a combination of traditional organic synthesis techniques and modern catalytic methods. Researchers have developed efficient routes for its preparation, often utilizing transition metal catalysts to achieve high yields and selectivity. These methods not only ensure the scalability of the synthesis process but also contribute to the cost-effectiveness of producing this compound on an industrial scale.

From an environmental standpoint, understanding the degradation pathways and ecological impact of fluorinated amines is crucial. Recent environmental studies have focused on assessing the persistence and bioaccumulation potential of CAS No. 1849348-44-2 in aquatic and terrestrial ecosystems. These studies aim to provide insights into sustainable practices for handling and disposing of such compounds, ensuring minimal environmental footprint.

In conclusion, CAS No. 1849348_